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Compound of Interest

Compound Name: NICKEL-62

Cat. No.: B1143302 Get Quote

For researchers, scientists, and professionals in drug development, the accuracy and reliability

of isotopic measurements are paramount. Nickel-62 (⁶²Ni), a stable isotope of nickel, is utilized

in various scientific applications, including as a precursor for the production of the radioisotope

Nickel-63 (⁶³Ni) and in studies of nuclear physics and material science. The certification of ⁶²Ni

isotopic reference materials ensures the metrological traceability and accuracy of these

applications. This guide provides a comparison of available ⁶²Ni isotopic reference materials,

details the experimental protocols for their certification, and outlines the general workflow for

establishing these critical standards.

Comparison of Nickel-62 Isotopic Reference
Materials
The primary international standard for nickel isotopic measurements is NIST SRM 986, which

represents the natural isotopic abundance of nickel. For applications requiring material

enriched in ⁶²Ni, several commercial suppliers offer products with varying levels of isotopic

purity. A direct comparison of these enriched materials is often challenging due to the limited

public availability of detailed certificates of analysis. The following table summarizes the

available information for a key natural abundance reference material and commercially

available enriched ⁶²Ni products.
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and

Technology
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3.634528 Certified ± 0.001142

Metal

Powder
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Purity[1]

Not

Publicly

Available

Solid
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Elements
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Developme
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Nickel-62
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Enriched >99
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Enrichment

[4]

Not
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Available

Metal

Powder,
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Note: For commercially available enriched materials, the "Stated Purity" or "Stated Enrichment

Range" is taken from the supplier's website and may not represent a certified value with a

detailed uncertainty budget as provided for NIST SRM 986. Users are advised to request a lot-

specific certificate of analysis from the supplier for critical applications.
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Experimental Protocols for Certification
The certification of nickel isotopic reference materials relies on high-precision analytical

techniques to determine the absolute isotopic composition. The two primary methods employed

are Thermal Ionization Mass Spectrometry (TIMS) and Multi-Collector Inductively Coupled

Plasma Mass Spectrometry (MC-ICP-MS).

Thermal Ionization Mass Spectrometry (TIMS)
TIMS is a highly precise and accurate technique for isotopic ratio measurements and was the

method used for the certification of NIST SRM 986.[5]

1. Sample Preparation:

A precisely weighed amount of the nickel metal or oxide is dissolved in high-purity nitric acid

to create a stock solution.

For enriched materials, a series of gravimetrically prepared calibration mixtures (spikes)

using highly enriched isotopes of nickel are also prepared.

2. Filament Loading:

A small aliquot of the dissolved nickel solution is loaded onto a specially treated metal

filament (e.g., rhenium).

The sample is carefully dried on the filament.

3. Mass Spectrometric Analysis:

The filament is inserted into the TIMS source, which is then evacuated to a high vacuum.

The filament is heated by passing an electric current through it, causing the nickel atoms to

ionize.

The resulting ions are accelerated and focused into a beam, which then passes through a

magnetic field that separates the ions based on their mass-to-charge ratio.
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The ion beams for each nickel isotope are simultaneously measured by a series of detectors

(Faraday cups).

4. Data Correction:

The measured isotope ratios are corrected for instrumental mass fractionation using the

calibration mixtures of known isotopic composition.

Multi-Collector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS)
MC-ICP-MS is another powerful technique for high-precision isotope ratio analysis, offering

higher sample throughput than TIMS.

1. Sample Preparation:

Similar to TIMS, the nickel material is dissolved in high-purity acid.

The sample solution is typically diluted to a specific concentration.

Chemical purification using ion-exchange chromatography may be employed to remove

matrix elements that could cause isobaric interferences (e.g., from zinc or iron).[4][6]

2. Sample Introduction:

The sample solution is introduced into the ICP torch as a fine aerosol, where it is desolvated,

atomized, and ionized in the high-temperature argon plasma.

3. Mass Spectrometric Analysis:

The ion beam is extracted from the plasma and focused into the mass spectrometer.

The ions are separated by their mass-to-charge ratio in a magnetic sector.

The individual isotope beams are measured simultaneously by an array of Faraday

detectors.

4. Data Correction:
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Instrumental mass bias is corrected using a variety of techniques, including sample-standard

bracketing with a reference material of known isotopic composition (like NIST SRM 986), or

the use of an internal standard (e.g., adding a known amount of another element with a well-

defined isotopic composition).

Certification Workflow
The certification of an isotopic reference material is a rigorous process designed to ensure its

accuracy, homogeneity, and stability over time. The general workflow, often following guidelines

from organizations like the International Organization for Standardization (ISO), involves

several key stages.[7][8]

Candidate Material Selection
(High Purity ⁶²Ni)

Material Processing
(e.g., dissolution, blending, bottling)

Homogeneity Testing
(Analysis of multiple sub-samples)

Method Selection
(e.g., TIMS, MC-ICP-MS)

Inter-laboratory Comparison
(Analysis by multiple expert labs)

Data Analysis & Value Assignment
(Statistical evaluation)

Uncertainty Budget Calculation

Issuance of Certificate of Analysis

Stability Testing
(Long-term monitoring)

Post-certification Monitoring
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Workflow for the Certification of Isotopic Reference Materials.

This workflow ensures that the certified values are accurate, traceable to international

standards, and accompanied by a comprehensive statement of uncertainty, providing

confidence to the end-users in research and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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